4-(2,3-Dichlorophenyl)-2-oxoimidazolidine-4-carboxylic acid

• IUPAC Name: 4-(2,3-dichlorophenyl)-2-oxoimidazolidine-4-carboxylic acid
• InChI: InChI=1S/C10H8Cl2N2O3/c11-6-3-1-2-5(7(6)12)10(8(15)16)4-13-9(17)14-10/h1-3H,4H2,(H,15,16)(H2,13,14,17)
• InChI Key: IMZDKOUCWZBZOQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(=O)N1)(C2=C(C(=CC=C2)Cl)Cl)C(=O)O
• Molecular Formula: C10H8Cl2N2O3
• Molecular Weight: 275.08 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, dichlorophenyl substituted 3-hydroxy-chromenones have been synthesized and characterized. Another study reported the synthesis of 2,4-dichloro-3,5-difluorobenzoic acid from 4-chloro-3,5-difluorobenzonitrile.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like X-ray characterization, Hirshfeld surface analysis, and DFT calculations. These techniques provide insights into the solid-state architecture of the molecules and their intermolecular interactions.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, iron porphyrins have been used as catalysts for the epoxidation of olefins.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the safety data sheet for 3,4-Dichlorophenyl isocyanate provides information about its physical and chemical properties.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, aripiprazole, a compound with a similar dichlorophenyl structure, acts as a partial agonist at central dopamine D2, dopamine D3, and serotonin 5-HT1A receptors and as an antagonist at serotonin 5-HT2A receptors.

Safety and Hazards

The safety and hazards associated with similar compounds have been documented. For instance, the safety data sheet for 3,4-Dichlorophenyl isocyanate indicates that it is toxic if swallowed, may cause an allergic skin reaction, causes serious eye damage, is fatal if inhaled, may cause allergy or asthma symptoms or breathing difficulties if inhaled, may cause respiratory irritation, and is very toxic to aquatic life with long-lasting effects.

Future Directions

Future research could focus on developing novel processes for the synthesis of similar compounds. For instance, a patent has been filed for novel processes for the preparation of trans-N-{4-[2-[4-(2,3-dichlorophenyl)piperazine-1-yl]ethyl]cyclohexyl}-N’,N’-dimethylurea hydrochloride and its polymorphs.